Cas no 53911-37-8 (Pyridine, 4-(1,1-dimethylethyl)-3-phenyl-)

• Product Name: Pyridine, 4-(1,1-dimethylethyl)-3-phenyl-
• CAS No: 53911-37-8
• MF: C₁₅H₁₇N
• MW: 211.302183866501
• CID: 4492552
• Update Time: 2026-05-14

Pyridine, 4-(1,1-dimethylethyl)-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 4-(1,1-dimethylethyl)-3-phenyl-

Additional information on Pyridine, 4-(1,1-dimethylethyl)-3-phenyl-

Pyridine, 4-(1,1-dimethylethyl)-3-phenyl- (CAS No. 53911-37-8): A Comprehensive Overview

Pyridine, 4-(1,1-dimethylethyl)-3-phenyl- (CAS No. 53911-37-8) is a significant compound in the realm of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural and chemical properties, has garnered considerable attention due to its potential applications in various scientific and industrial domains. The nomenclature of this compound, derived from its systematic naming conventions, provides a clear insight into its molecular structure and composition.

The CAS No. 53911-37-8 serves as a unique identifier for this chemical entity, ensuring precise and unambiguous references in scientific literature and databases. This numbering system is crucial for researchers and chemists who need to accurately document and retrieve information about specific compounds. The molecular formula of Pyridine, 4-(1,1-dimethylethyl)-3-phenyl-, can be represented as C₁₃H₁₅N, indicating its composition of carbon, hydrogen, and nitrogen atoms.

The structural framework of this compound features a pyridine ring substituted with a phenyl group at the 3-position and a tert-butyl group at the 4-position. This particular arrangement imparts distinct chemical reactivity and stability characteristics to the molecule. The presence of the tert-butyl group enhances the compound's resistance to nucleophilic attack, making it a valuable intermediate in synthetic chemistry.

In recent years, Pyridine, 4-(1,1-dimethylethyl)-3-phenyl-, has been explored for its potential role in pharmaceutical development. Its structural motifs are reminiscent of many bioactive molecules, suggesting that it could serve as a precursor or scaffold for novel drug candidates. For instance, researchers have investigated its derivatives as potential inhibitors of various enzymatic pathways relevant to human health and disease.

One of the most compelling aspects of this compound is its versatility in chemical transformations. The pyridine ring can undergo a variety of reactions, including nucleophilic substitution, metal-catalyzed coupling reactions, and oxidation processes. These reactions are pivotal in synthesizing more complex molecules that may have therapeutic applications. The phenyl moiety further contributes to the compound's reactivity by participating in π-stacking interactions and influencing electronic properties.

The tert-butyl group, while primarily providing steric hindrance, also plays a role in modulating the electronic environment around the pyridine ring. This can be particularly useful in designing molecules with specific binding affinities or metabolic stability profiles. In drug discovery pipelines, such structural features are often scrutinized to optimize pharmacokinetic properties.

Recent advancements in computational chemistry have enabled more efficient virtual screening of compounds like Pyridine, 4-(1,1-dimethylethyl)-3-phenyl-. By leveraging molecular modeling techniques, researchers can predict the binding modes of this compound with target proteins or enzymes. Such simulations have revealed promising interactions with receptors involved in neurological disorders and inflammatory conditions.

The synthesis of Pyridine, 4-(1,1-dimethylethyl)-3-phenyl-, involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include palladium-catalyzed cross-coupling reactions between aryl halides and organometallic reagents derived from this compound's precursors. These methods highlight the importance of transition metal catalysis in modern synthetic organic chemistry.

Industrial applications of this compound are also emerging. For example, it has been utilized as an intermediate in the production of specialty chemicals used in agrochemicals and materials science. Its stability under various conditions makes it suitable for formulations that require prolonged shelf life or resistance to environmental degradation.

The safety profile of Pyridine, 4-(1,1-dimethylethyl)-3-phenyl-, is another critical consideration in its handling and application. While it is not classified as a hazardous material under standard regulatory frameworks, proper precautions must be taken to prevent exposure during synthesis or handling procedures. Standard laboratory practices such as wearing appropriate personal protective equipment (PPE) are essential.

In conclusion, Pyridine, 4-(1,1-dimethylethyl)-3-phenyl- (CAS No. 53911-37-8) represents a fascinating subject of study due to its unique structural features and potential applications across multiple scientific disciplines. Ongoing research continues to uncover new possibilities for this compound in drug discovery, materials science, and industrial chemistry. As our understanding of its properties evolves，so too will its role in advancing scientific knowledge and technological innovation.